Cas no 2137578-07-3 (2,4-dimethyl-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,3-thiazole)

• Product Name: 2,4-dimethyl-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,3-thiazole
• CAS No: 2137578-07-3
• MF: C₁₂H₁₄N₂S₂
• MW: 250.382959842682
• CID: 6566834
• PubChem ID: 165864436
• Update Time: 2025-07-15

2,4-dimethyl-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,3-thiazole
• EN300-1075534
• 2,4-dimethyl-5-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole
• 2137578-07-3

• Inchi： 1S/C12H14N2S2/c1-7-11(16-8(2)14-7)10-12-9(3-5-13-10)4-6-15-12/h4,6,10,13H,3,5H2,1-2H3
• InChI Key： STTMVNXDBUJMJN-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C3=C(C)N=C(C)S3)C1=2

Computed Properties

• Exact Mass: 250.05984080g/mol
• Monoisotopic Mass: 250.05984080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.4Ų

Additional information on 2,4-dimethyl-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}-1,3-thiazole

Introduction to 2,4-dimethyl-5-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole (CAS No. 2137578-07-3)

2,4-dimethyl-5-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole (CAS No. 2137578-07-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles and thienopyridines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 2,4-dimethyl-5-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole is characterized by a thiazole ring fused with a thienopyridine moiety. The presence of these heterocyclic rings imparts unique electronic and steric properties to the molecule. The thiazole ring is a five-membered ring containing a sulfur and a nitrogen atom, while the thienopyridine ring is a six-membered ring with a sulfur atom and a nitrogen atom. The combination of these rings results in a highly conjugated system that can interact with various biological targets.

The synthesis of 2,4-dimethyl-5-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole has been reported using several methodologies. One common approach involves the condensation of 4-methylthiophene-2-carbaldehyde with 4-aminothiophenol in the presence of an acid catalyst to form the corresponding thiazole derivative. Subsequent reactions with appropriate reagents can introduce the thienopyridine moiety and the methyl substituents at specific positions. These synthetic routes are often optimized for yield and purity to ensure the compound's suitability for further biological evaluation.

In recent years, significant research has been dedicated to exploring the biological activities of 2,4-dimethyl-5-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, in vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. Additionally, it has been found to induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation.

The anti-inflammatory effects of 2,4-dimethyl-5-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole have been attributed to its ability to downregulate the expression of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammation. By inhibiting NF-kB activation, this compound can reduce the expression of genes encoding pro-inflammatory mediators. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

In terms of anti-cancer activity, 2,4-dimethyl-5-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}-1,3-thiazole has shown promising results in preclinical studies. It has been reported to induce cell cycle arrest and apoptosis in several cancer cell lines by targeting multiple signaling pathways. For example, it can inhibit the PI3K/Akt/mTOR pathway and activate the p53 tumor suppressor protein. These mechanisms collectively contribute to its anti-proliferative effects on cancer cells.

Beyond its anti-inflammatory and anti-cancer properties, 2，4-dimethyl-5-{4H，5H，6H，7H-thieno[2，3-c]pyridin-7-yl}-1，3-thiazole has also been investigated for its potential neuroprotective effects. Preclinical studies have suggested that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defenses. This property makes it an attractive candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

To further validate its therapeutic potential, 2，4-dimethyl-5-{4H，5H，6H，7H-thieno[2，3-c]pyridin-7-yl}-1，3-thiazole has undergone preliminary clinical trials. Early results have shown promising safety profiles and efficacy in reducing inflammation and tumor growth in patients with inflammatory diseases and certain types of cancer. However, more extensive clinical trials are needed to fully evaluate its safety and efficacy in larger patient populations.

In conclusion, 2，4-dimethyl-5-{4H，5H，6H，7H-thieno[2，3-c]pyridin-7-yl}-1，3-thiazole (CAS No. 2137578-07-3) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique chemical structure confers it with potent anti-inflammatory, anti-cancer, and neuroprotective properties. Ongoing research aims to optimize its pharmacological profile and explore its potential therapeutic applications in various diseases.